Cas no 2171845-76-2 (1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpyrrolidine-3-carboxylic acid)

• Product Name: 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpyrrolidine-3-carboxylic acid
• CAS No: 2171845-76-2
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6511097
• PubChem ID: 165748294
• Update Time: 2025-06-08

1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpyrrolidine-3-carboxylic acid
• 2171845-76-2
• EN300-1493236
• 1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]pyrrolidine-3-carboxylic acid

• Inchi： 1S/C27H30N2O5/c30-24(31)18-12-15-29(16-18)25(32)27(13-6-1-7-14-27)28-26(33)34-17-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-5,8-11,18,23H,1,6-7,12-17H2,(H,28,33)(H,30,31)
• InChI Key： BRNYKGATDXPPIB-UHFFFAOYSA-N
• SMILES： O=C(C1(CCCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(C(=O)O)C1

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpyrrolidine-3-carboxylic acid

Comprehensive Overview of 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpyrrolidine-3-carboxylic acid (CAS No. 2171845-76-2)

In the rapidly evolving field of peptide synthesis and pharmaceutical intermediates, 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpyrrolidine-3-carboxylic acid (CAS No. 2171845-76-2) has emerged as a critical compound. This molecule, often abbreviated as Fmoc-protected cyclohexyl-pyrrolidine carboxylic acid, plays a pivotal role in solid-phase peptide synthesis (SPPS), a technique widely used in drug discovery and biotechnology. Researchers and manufacturers are increasingly interested in this compound due to its unique structural properties, which enable efficient peptide coupling and backbone modification.

The Fmoc group (9-fluorenylmethoxycarbonyl) in this compound is a cornerstone of modern peptide chemistry. It serves as a temporary protecting group for amines during synthesis, ensuring high yields and minimal side reactions. With the growing demand for custom peptides and therapeutic proteins, the importance of CAS 2171845-76-2 has surged. Its cyclohexyl and pyrrolidine moieties contribute to enhanced stability and bioavailability, making it a preferred choice for developing peptide-based drugs targeting metabolic disorders and neurodegenerative diseases.

One of the most searched questions in peptide synthesis forums is: "How does the Fmoc strategy improve peptide purity?" The answer lies in compounds like 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpyrrolidine-3-carboxylic acid, which facilitate stepwise deprotection and reduce racemization. This aligns with the industry's shift toward green chemistry, as the Fmoc method minimizes hazardous reagents compared to traditional Boc (tert-butoxycarbonyl) approaches.

Another hot topic is the application of CAS 2171845-76-2 in click chemistry and bioconjugation. Its carboxylic acid functional group allows for seamless integration into drug-delivery systems, such as nanoparticle conjugates and antibody-drug complexes (ADCs). Recent studies highlight its utility in creating targeted therapies for cancer and autoimmune diseases, addressing the rising demand for personalized medicine.

From a commercial perspective, the global market for peptide synthesis reagents is projected to grow at a CAGR of 7.5% by 2030, driven by advancements in proteomics and biopharmaceuticals. 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpyrrolidine-3-carboxylic acid is positioned as a high-value intermediate, with suppliers emphasizing GMP-grade production to meet regulatory standards. Its compatibility with automated synthesizers further boosts its adoption in high-throughput laboratories.

In summary, CAS 2171845-76-2 exemplifies innovation in organic synthesis and peptide engineering. Its multifaceted applications—from drug development to material science—underscore its relevance in addressing contemporary challenges in healthcare and biotechnology. As research continues to uncover new functionalities, this compound will remain at the forefront of life sciences and chemical biology.